Cas no 558471-18-4 (2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde)

• Product Name: 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde
• CAS No: 558471-18-4
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• CID: 3056348
• PubChem ID: 4365201
• Update Time: 2025-06-08

2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde
• STK893856
• AKOS001476820
• 2-(2,5-dimethylphenyl)-6-ethylindolizine-3-carbaldehyde
• BBL021150
• Z2941372019
• 558471-18-4

• Inchi： 1S/C19H19NO/c1-4-15-7-8-16-10-18(19(12-21)20(16)11-15)17-9-13(2)5-6-14(17)3/h5-12H,4H2,1-3H3
• InChI Key： YEWAONSHMSVSHH-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=C2C=CC(CC)=CN21)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 277.146664230Da
• Monoisotopic Mass: 277.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 21.5Ų

Additional information on 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde

Comprehensive Overview of 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde (CAS No. 558471-18-4)

2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and material science research. With the CAS number 558471-18-4, this compound is recognized for its potential applications in drug discovery and advanced material synthesis. The indolizine core, combined with the aldehyde functional group, offers versatile reactivity, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a pharmacophore in designing inhibitors for enzymes involved in inflammatory and metabolic disorders. The compound's ethyl and dimethylphenyl substituents enhance its lipophilicity, which is crucial for improving bioavailability in drug formulations.

The synthesis of CAS 558471-18-4 involves multi-step organic reactions, often starting from readily available precursors like pyridine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity. These methods align with the growing trend toward green chemistry, minimizing waste and energy consumption—a key concern for modern researchers and industries.

From a material science perspective, 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde exhibits promising optical properties. Its conjugated system allows for potential use in organic light-emitting diodes (OLEDs) and fluorescent probes. This aligns with the increasing focus on sustainable electronics and bioimaging tools, addressing current market demands for eco-friendly technologies.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structural integrity. Such rigorous quality control is essential for ensuring reproducibility in research and industrial applications. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

Frequently asked questions about 558471-18-4 include inquiries about its solubility profile, handling precautions, and commercial availability. While it is soluble in common organic solvents like DMSO and dichloromethane, users should always consult safety data sheets for proper handling guidelines. Suppliers often provide custom synthesis services to meet specific research needs, reflecting the compound's niche but growing market.

In summary, 2-(2,5-Dimethylphenyl)-6-ethyl-3-indolizinecarbaldehyde (CAS 558471-18-4) represents a compelling case study in the intersection of medicinal chemistry and advanced materials. Its structural features and functional versatility position it as a compound of enduring relevance in scientific innovation. As research continues to uncover new applications, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.